Cas no 165190-42-1 (H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH)
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH Chemical and Physical Properties
Names and Identifiers
-
- H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH
- TYR-ILE-TYR-GLY-SER-PHE-LYS: YIYGSFK
- YIYGSFK
- p60c-src Substrate I
- TYR-ILE-TYR-GLY-SER-PHE-LYS
- P60C-SRC SUBSTRATE I [YIYGSFK]
- (2S)-6-Amino-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoy
-
- Inchi: 1S/C44H60N8O11/c1-3-26(2)38(52-39(57)32(46)21-28-12-16-30(54)17-13-28)43(61)51-34(23-29-14-18-31(55)19-15-29)40(58)47-24-37(56)48-36(25-53)42(60)50-35(22-27-9-5-4-6-10-27)41(59)49-33(44(62)63)11-7-8-20-45/h4-6,9-10,12-19,26,32-36,38,53-55H,3,7-8,11,20-25,45-46H2,1-2H3,(H,47,58)(H,48,56)(H,49,59)(H,50,60)(H,51,61)(H,52,57)(H,62,63)/t26-,32-,33-,34-,35-,36-,38-/m0/s1
- InChI Key: VWMNLTJCSXEGRK-RJMZHZDQSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CC1C=CC=CC=1)=O)=O)=O)CC1C=CC(=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 63
- Rotatable Bond Count: 26
- Complexity: 1470
- Topological Polar Surface Area: 325
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H218775-1mg |
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH |
165190-42-1 | 1mg |
$ 335.00 | 2022-06-04 | ||
| TRC | H218775-2.5mg |
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH |
165190-42-1 | 2.5mg |
$ 535.00 | 2022-06-04 | ||
| TRC | H218775-5mg |
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH |
165190-42-1 | 5mg |
$ 1115.00 | 2022-06-04 | ||
| AAPPTec | P002212-5mg |
p60c-src Substrate I |
165190-42-1 | 5mg |
$170.00 | 2025-07-04 | ||
| AAPPTec | P002212-10mg |
p60c-src Substrate I |
165190-42-1 | 10mg |
$285.00 | 2025-07-04 | ||
| AAPPTec | P002212-25mg |
p60c-src Substrate I |
165190-42-1 | 25mg |
$570.00 | 2025-07-04 |
H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH
Professional Introduction to Compound with CAS No. 165190-42-1 and Product Name: H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH
The compound with the CAS number 165190-42-1 and the product name H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH represents a significant advancement in the field of peptidomimetics and bioactive peptide synthesis. This synthetic peptide, derived from a sequence of amino acids, has garnered considerable attention due to its potential applications in pharmaceutical research and therapeutic development. The sequence itself, comprising tyrosine (Tyr), isoleucine (Ile), glycine (Gly), serine (Ser), phenylalanine (Phe), and lysine (Lys), terminated with a carboxyl group (OH), suggests a structure designed for specific biological interactions.
In recent years, the development of peptidomimetics has seen remarkable progress, particularly in the design of molecules that mimic the behavior of natural peptides while avoiding their limitations, such as rapid degradation or immunogenicity. The compound H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH is an example of such innovation, where the precise arrangement of amino acids is engineered to enhance stability and bioavailability. This has opened new avenues for drug discovery, especially in areas requiring targeted molecular interactions.
One of the most compelling aspects of this peptide is its potential role in modulating biological pathways. The presence of tyrosine residues, for instance, often indicates involvement in signal transduction processes, while lysine at the C-terminus can facilitate interactions with other biomolecules. Such features make this compound a promising candidate for further investigation in fields like oncology, where peptide-based therapies are increasingly being explored for their ability to selectively target cancer cells.
Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. Researchers have been particularly interested in how modifications to peptide sequences can enhance their pharmacokinetic properties. The compound H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH, with its carefully selected amino acid sequence, may offer advantages such as improved solubility and longer half-life compared to its natural counterparts. These attributes are crucial for developing effective therapeutic agents that can be administered orally or through other non-invasive routes.
The synthesis of this peptide also underscores advancements in solid-phase peptide synthesis (SPPS) techniques, which have enabled the production of complex peptides with high purity and yield. The use of protected amino acids and efficient coupling reagents ensures that each step in the synthesis is optimized for accuracy and efficiency. This level of precision is essential for maintaining the integrity of the peptide sequence, which directly impacts its biological activity.
In addition to its synthetic significance, this compound has potential applications in diagnostic tools. Peptides like H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH can be designed to bind specifically to disease markers or cellular receptors, making them valuable tools for early detection and monitoring of various conditions. The ability to tailor peptide sequences allows researchers to create probes that can interact with unique biological targets, thereby improving diagnostic accuracy and sensitivity.
The field of peptidomimetics continues to evolve rapidly, driven by interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 165190-42-1 exemplifies this synergy, as it represents a fusion of synthetic chemistry expertise with an understanding of biological systems. As research progresses, it is anticipated that more derivatives and analogs will be developed, each offering novel insights into potential therapeutic applications.
One area where this compound shows particular promise is in the development of enzyme inhibitors. Many diseases are associated with aberrant enzymatic activity, and peptides that can modulate these processes offer a viable therapeutic approach. The specific sequence of H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH may enable it to interact with target enzymes in a way that inhibits their function or redirects their activity towards beneficial pathways. Such interactions could be harnessed to develop treatments for conditions like metabolic disorders or inflammation.
The use of computational modeling has also played a crucial role in optimizing peptides like 165190-42-1. By simulating molecular interactions computationally, researchers can predict how changes to the amino acid sequence will affect the peptide's behavior. This approach allows for rapid screening of potential modifications before experimental synthesis is undertaken, significantly reducing time and resources required for development.
In conclusion, the compound with CAS number 165190-42-1 and product name H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH represents a significant contribution to the field of peptidomimetics and bioactive peptide research. Its unique structure and potential applications in pharmaceuticals highlight the ongoing advancements in synthetic chemistry and molecular biology. As further research uncovers new insights into its biological activity and therapeutic potential, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.
165190-42-1 (H-Tyr-Ile-Tyr-Gly-Ser-Phe-Lys-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)